Cas no 2098131-84-9 (1-isobutyl-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile)

• Product Name: 1-isobutyl-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile
• CAS No: 2098131-84-9
• MF: C₁₂H₁₃N₃S
• MW: 231.316720724106
• CID: 5726178
• PubChem ID: 121211202
• Update Time: 2025-06-08

1-isobutyl-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2098131-84-9
• starbld0039335
• F2198-1067
• AKOS026721306
• 1-isobutyl-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile

• Inchi： 1S/C12H13N3S/c1-9(2)7-15-11(6-13)5-12(14-15)10-3-4-16-8-10/h3-5,8-9H,7H2,1-2H3
• InChI Key： NLBMSHCWIYGFPH-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=C(C#N)N(CC(C)C)N=1

Computed Properties

• Exact Mass: 231.08301860g/mol
• Monoisotopic Mass: 231.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 69.8Ų

Additional information on 1-isobutyl-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile

Professional Introduction to 1-isobutyl-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile (CAS No. 2098131-84-9)

1-isobutyl-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile (CAS No. 2098131-84-9) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique molecular framework and potential biological activities. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of a thiophen-3-yl substituent and a carbonitrile functional group further enhances its chemical diversity and functional potential, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 1-isobutyl-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile consists of a pyrazole core linked to an isobutyl group at the 1-position and a thiophene ring at the 3-position. The carbonitrile group at the 5-position introduces a polar and electron-withdrawing moiety, which can influence both the solubility and reactivity of the compound. This combination of structural features suggests that 1-isobutyl-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile may exhibit distinct pharmacokinetic and pharmacodynamic properties compared to simpler pyrazole derivatives.

In recent years, there has been growing interest in developing novel heterocyclic compounds for therapeutic applications. Pyrazoles, in particular, have been extensively studied due to their ability to modulate various biological pathways. The thiophen-3-yl substituent in 1-isobutyl-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile is known to enhance binding affinity to biological targets, while the carbonitrile group can serve as a bioisostere for other functional groups such as carboxylic acids or amides. These features make this compound a valuable scaffold for designing molecules with improved efficacy and selectivity.

One of the most compelling aspects of 1-isobutyl-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile is its potential application in oncology research. Pyrazole derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The structural motif of this compound resembles several known antitumor agents, suggesting that it may interfere with critical signaling pathways in malignant cells. Preliminary computational studies have indicated that the carbonitrile group could participate in hydrogen bonding interactions with key residues in protein targets, potentially leading to high binding affinity.

Furthermore, the thiophen-3-yl moiety has been associated with enhanced metabolic stability, which is a crucial factor for drug candidates intended for systemic administration. This stability ensures that the compound remains active long enough to exert its therapeutic effect while minimizing degradation by enzymatic or chemical processes. Such characteristics are particularly important for developing long-lasting treatments for chronic diseases.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex heterocyclic compounds like 1-isobutyl-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile. Modern methodologies, including transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have significantly improved yield and purity, making it feasible to conduct large-scale screenings for biological activity. These improvements have accelerated the discovery pipeline for novel pharmaceuticals derived from pyrazole-based scaffolds.

The potential therapeutic applications of 1-isobutyl-3-(thiophen-3-y)-1H-pyrazole -5-carbonitrile extend beyond oncology. Researchers are exploring its utility in managing inflammatory diseases, where pyrazole derivatives have demonstrated anti-inflammatory properties by modulating cytokine production and immune cell function. The unique combination of substituents in this compound may confer additional advantages over existing treatments by targeting novel pathways or exhibiting superior pharmacokinetic profiles.

In conclusion, 1-isobutyl - 3-(thiophen - 3 - yl) - 1 H - pyrazole - 5 - carbonitrile (CAS No. 2098131 - 84 - 9) represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its combination of a pyrazole core, an isobutyl group, a thiophene substituent, and a carbonitrile functional group positions it as a versatile scaffold for developing novel therapeutics. Ongoing studies are aimed at elucidating its biological activities and optimizing its pharmacological properties for clinical applications.